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Compound of Interest

Compound Name: Pentorex

Cat. No.: B1222034

For Immediate Release

This document provides essential guidance on the proper disposal procedures for Pentorex,
also known as phenpentermine. As a stimulant drug belonging to the amphetamine family and
classified as a Schedule | controlled substance in the United States, Pentorex requires
meticulous handling and disposal to ensure the safety of laboratory personnel, the public, and
the environment. Adherence to these protocols is critical for regulatory compliance and
responsible chemical management.

Understanding the Hazards

Pentorex (phenpentermine) is a potent central nervous system stimulant. While a specific
Safety Data Sheet (SDS) for Pentorex is not readily available, data from the closely related
compound, phentermine, indicates that it is toxic if swallowed, in contact with skin, or inhaled.
[1][2][3] It is crucial to handle Pentorex with appropriate personal protective equipment (PPE)
and to prevent its release into the environment.

Key Hazard Information (based on phentermine):
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Hazard Classification Description

Acute Toxicity (Oral) Toxic if swallowed.[1][3][4]

Acute Toxicity (Dermal) Toxic in contact with skin.[1][2]

Acute Toxicity (Inhalation) Toxic if inhaled.[1][2]

Flammability May be a flammable liquid and vapor.[1]

Regulatory Framework for Disposal

The disposal of Pentorex is governed by the regulations set forth by the Drug Enforcement
Administration (DEA) for Schedule | controlled substances. The primary requirement is that the
substance must be rendered "non-retrievable,” meaning it cannot be transformed back into a
usable controlled substance.[5][6][7]

Step-by-Step Disposal Protocol

This protocol outlines the approved methods for the disposal of Pentorex in a laboratory
setting.

Step 1: Waste Identification and Segregation

« |dentify all Pentorex waste streams. This includes:
o Unused or expired pure Pentorex.
o Contaminated materials such as gloves, weighing papers, and pipette tips.
o Empty containers that held Pentorex.
o Solutions containing Pentorex.

o Segregate Pentorex waste. Keep it separate from other chemical and biological waste
streams to prevent accidental reactions.

Step 2: On-Site Neutralization (Chemical Deactivation)
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For small quantities of Pentorex, chemical deactivation can be an effective method to render it
non-retrievable.

Experimental Protocol for Chemical Deactivation:

¢ Objective: To chemically alter the Pentorex molecule, rendering it inactive and non-
recoverable.

o Materials:
o Pentorex waste.

o Appropriate chemical agent for degradation (e.g., a strong oxidizing agent, subject to
compatibility testing).

o Personal Protective Equipment (PPE): Chemical-resistant gloves, safety goggles, lab coat,
and a respirator if handling powders.

o Fume hood.
e Procedure:

Work within a certified chemical fume hood.

o

o Carefully add the chemical deactivating agent to the Pentorex waste. The specific agent
and ratio will depend on the form of the Pentorex waste (solid or liquid) and should be
determined by a qualified chemist.

o Allow the reaction to proceed to completion. This may require a specific time and
temperature.

o Verify the destruction of the Pentorex molecule using an appropriate analytical method,
such as High-Performance Liquid Chromatography (HPLC), before disposing of the
resulting mixture as hazardous waste.

Step 3: Packaging and Labeling for Off-Site Disposal
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For larger quantities or when on-site neutralization is not feasible, Pentorex waste must be

disposed of through a licensed hazardous waste contractor or a DEA-registered reverse

distributor.

Package the waste securely. Use a designated, leak-proof, and clearly labeled hazardous
waste container.

Label the container clearly. The label should include:

The words "Hazardous Waste."

[e]

o

The name of the chemical: "Pentorex (phenpentermine).”

[¢]

The concentration and quantity of the waste.

The date of accumulation.

[¢]

[e]

The appropriate hazard symbols.

Step 4: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) department. They will
provide guidance on the specific procedures for your facility and will have contracts with
approved hazardous waste vendors.

Transfer to a DEA-Registered Reverse Distributor. This is the required method for the
disposal of expired, unwanted, or damaged controlled substances.[8][9] Your EHS
department can assist in coordinating this.

Maintain meticulous records. The DEA requires a detailed paper trail for the disposal of
controlled substances, including the use of DEA Form 41 for registrants.[10]

Prohibited Disposal Methods

The following methods are strictly prohibited for the disposal of Pentorex:

Do not pour down the drain. This can contaminate water systems.[5]
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e Do not dispose of in regular trash. This poses a risk of diversion and environmental
contamination.

» Do not mix with incompatible chemicals.

Spill and Emergency Procedures
In the event of a spill:

e Evacuate the immediate area.

» Notify your supervisor and EHS department immediately.

e If you are trained and it is safe to do so, contain the spill. Use absorbent materials for liquids
and carefully sweep up solids.

e Decontaminate the area.

» All materials used for cleanup must be disposed of as hazardous waste.

Visualizing the Disposal Workflow
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Caption: Workflow for the proper disposal of Pentorex waste.
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By following these procedures, researchers and laboratory professionals can ensure the safe
and compliant disposal of Pentorex, protecting themselves, their colleagues, and the
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. cdn.caymanchem.com [cdn.caymanchem.com]

. dl.novachem.com.au [dl.novachem.com.au]

. cdn.caymanchem.com [cdn.caymanchem.com]

. chemicalbook.com [chemicalbook.com]

. rxdestroyer.com [rxdestroyer.com]

. Federal Register :: Request Access [unblock.federalregister.gov]
. danielshealth.com [danielshealth.com]

. research-compliance.umich.edu [research-compliance.umich.edu]

°
© 0] ~ » &) EaN w N -

. Controlled Substance Waste [ehs.tcu.edu]
e 10. ashp.org [ashp.org]

 To cite this document: BenchChem. [Proper Disposal of Pentorex: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1222034#pentorex-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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